Cas no 58093-61-1 (Benzoyl chloride, 2,3,6-trimethoxy-)
58093-61-1 structure
Product Name:Benzoyl chloride, 2,3,6-trimethoxy-
CAS No:58093-61-1
MF:C10H11ClO4
MW:230.644942522049
CID:343126
PubChem ID:14528818
Update Time:2025-04-19
Benzoyl chloride, 2,3,6-trimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 2,3,6-trimethoxy-
- 2,3,6-trimethoxybenzoyl chloride
- 58093-61-1
- SCHEMBL11520794
- DTXSID80561285
-
- Inchi: 1S/C10H11ClO4/c1-13-6-4-5-7(14-2)9(15-3)8(6)10(11)12/h4-5H,1-3H3
- InChI Key: APWPWWUFIJNGGL-UHFFFAOYSA-N
- SMILES: ClC(C1C(=CC=C(C=1OC)OC)OC)=O
Computed Properties
- Exact Mass: 230.03463
- Monoisotopic Mass: 230.0345865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzoyl chloride, 2,3,6-trimethoxy- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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